Cas no 1566538-19-9 (3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine
• CAS No: 1566538-19-9
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6206148
• PubChem ID: 104328615
• Update Time: 2025-05-23

3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine
• MFCD26863015
• EN300-1832686
• 1566538-19-9
• SY280535
• 3-(4-Fluoro-2-methylphenyl)isoxazol-5-amine
• 5-Amino-3-(4-fluoro-2-methylphenyl)isoxazole

• Inchi： 1S/C10H9FN2O/c1-6-4-7(11)2-3-8(6)9-5-10(12)14-13-9/h2-5H,12H2,1H3
• InChI Key： RSZMNBFYXUFWGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=C(N)ON=2)=C(C)C=1

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine

3-(4-Fluoro-2-Methylphenyl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-(4-Fluoro-2-Methylphenyl)-1,2-Oxazol-5-Amine is a structurally unique compound with the CAS number 1566538-19-9. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of a fluorine atom and a methyl group on the aromatic ring introduces interesting electronic and steric properties, making this compound a subject of interest in various fields of chemistry and materials science.

The synthesis of 3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine involves a multi-step process that typically starts with the preparation of the corresponding oxazole intermediate. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The compound's structure is characterized by a conjugated system that imparts unique optical and electronic properties, making it a promising candidate for applications in optoelectronics and sensor technologies.

One of the most notable aspects of 3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine is its potential in drug discovery. The oxazole ring is known to exhibit significant biological activity, and the substitution pattern on the aromatic ring further enhances its pharmacological properties. Recent studies have explored its role as a potential inhibitor of certain enzymes and receptors, opening up avenues for its use in treating various diseases. The compound's ability to interact with biological targets makes it a valuable lead molecule in medicinal chemistry.

The physical and chemical properties of 3-(4-fluoro-2-methylphenyl)-1,2-oxazol-5-amine have been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, solubility, and thermal stability. The compound exhibits good solubility in polar solvents, which is advantageous for its application in pharmaceutical formulations.

In terms of applications, 3-(4-fluoro-2-methylphenyl)-1,2-Oxazol-5-Amine has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. Recent research has focused on incorporating this compound into polymer matrices to develop advanced materials with tailored properties.

The environmental impact of 3-(4-fluoro-2-methylphenyl)-1,2-Oxazol-5-Amine is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These findings are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 3-(4-fluoro-2-methylphenyl)-1,2-Oxazol-5-Amine (CAS No: 1566538-19) is a versatile compound with a wide range of potential applications across different scientific domains. Its unique structure and properties make it an attractive target for further research and development.